![molecular formula C9H14N2 B580830 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine CAS No. 1215295-90-1](/img/structure/B580830.png)
1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
Overview
Description
1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound . It has a molecular weight of 150.22 and its IUPAC name is 1,1-dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine .
Synthesis Analysis
The synthesis of pyrrolo[1,2-a]pyrazines involves various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation . A transition-metal-free strategy was described for the preparation of pyrrolo[1,2-a]pyrazines with various enones .Molecular Structure Analysis
The molecular structure of 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is represented by the linear formula C9H14N2 . The InChI code is 1S/C9H14N2/c1-9(2)8-4-3-6-11(8)7-5-10-9/h3-4,6,10H,5,7H2,1-2H3 .Chemical Reactions Analysis
Pyrrolopyrazines are classified into three chemical categories with two or three nitrogen atoms, indicating various biological activities . Pyrrolo[1,2-a]pyrazine derivatives exhibited more antibacterial, antifungal, and antiviral activities .Physical And Chemical Properties Analysis
1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a liquid at room temperature .Scientific Research Applications
Pharmaceutical Applications
Pyrrolopyrazine derivatives, including 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, have been widely used in pharmaceuticals . They exhibit various biological activities such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Organic Materials
Nitrogen-containing heterocycles like 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine have been employed in the creation of organic materials .
Natural Products
Many pyrrolopyrazine derivatives have been isolated from natural sources such as plants, microbes, soil, and marine life .
Bioactive Molecules
Pyrrolopyrazine, as a biologically active scaffold, contains pyrrole and pyrazine rings. Compounds with this scaffold, including 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, are mainly used in bioactive molecules .
Antibacterial, Antifungal, and Antiviral Activities
Pyrrolo[1,2-a]pyrazine derivatives, including 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, have shown significant antibacterial, antifungal, and antiviral activities .
Kinase Inhibition
5H-pyrrolo[2,3-b]pyrazine derivatives have shown more activity on kinase inhibition . This suggests that 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine could potentially be used in kinase inhibition.
Drug Discovery Research
The pyrrolopyrazine structure, including 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, is an attractive scaffold for drug discovery research .
Synthetic Methods
Various synthetic routes for pyrrolopyrazine derivatives, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods, have been explained . These methods can be used to synthesize 1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine.
Safety And Hazards
Future Directions
Pyrrolopyrazine derivatives have been isolated from plants, microbes, soil, marine life, and other sources . The synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
1,1-dimethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-9(2)8-4-3-6-11(8)7-5-10-9/h3-4,6,10H,5,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBRFIMQHAPJDAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CN2CCN1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701214342 |
Source
|
| Record name | 1,2,3,4-Tetrahydro-1,1-dimethylpyrrolo[1,2-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701214342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine | |
CAS RN |
1215295-90-1 |
Source
|
| Record name | 1,2,3,4-Tetrahydro-1,1-dimethylpyrrolo[1,2-a]pyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1215295-90-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,3,4-Tetrahydro-1,1-dimethylpyrrolo[1,2-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701214342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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